Cas no 130892-97-6 (Hexanoic acid, 6-(phenylmethoxy)-)
130892-97-6 structure
Product Name:Hexanoic acid, 6-(phenylmethoxy)-
CAS No:130892-97-6
MF:C13H18O3
MW:222.280224323273
CID:1227120
PubChem ID:10104963
Update Time:2025-04-20
Hexanoic acid, 6-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-(phenylmethoxy)-
- 6-Benzyloxyhexanoic acid
- 6-phenylmethoxyhexanoic acid
- IILIIPOEUNIPFG-UHFFFAOYSA-N
- SCHEMBL830483
- A903823
- DB-341666
- 6-(BENZYLOXY)HEXANOIC ACID
- 6-benzyloxy-hexanoic acid
- AKOS013620053
- DTXSID30435684
- 130892-97-6
-
- Inchi: 1S/C13H18O3/c14-13(15)9-5-2-6-10-16-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,14,15)
- InChI Key: IILIIPOEUNIPFG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCCCCC(=O)O
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Hexanoic acid, 6-(phenylmethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB430548-1g |
6-Benzyloxyhexanoic acid; . |
130892-97-6 | 1g |
€1285.20 | 2025-04-21 |
Hexanoic acid, 6-(phenylmethoxy)- Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:130892-97-6)Hexanoic acid, 6-(phenylmethoxy)-
Order Number:A903823
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:15
Price ($):793.0
Email:sales@amadischem.com
Hexanoic acid, 6-(phenylmethoxy)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:130892-97-6)Hexanoic acid, 6-(phenylmethoxy)-
Purity:99%
Quantity:1g
Price ($):793.0